Cas no 2680868-19-1 (4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-1H,4H-thieno3,2-dpyrimidine-7-carboxylic acid)

4-Oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-1H,4H-thieno[3,2-d]pyrimidine-7-carboxylic acid is a heterocyclic compound featuring a thienopyrimidine core with a reactive carboxylic acid group at the 7-position and a prop-2-en-1-yloxycarbonylamino substituent at the 2-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The carboxylic acid moiety enables further functionalization through amidation or esterification, while the unsaturated allyloxycarbonyl group offers potential for cross-linking or polymerization. Its rigid fused-ring system may contribute to enhanced binding affinity in biologically active molecules. The compound's balanced reactivity and stability make it suitable for controlled derivatization in medicinal chemistry and materials science applications.
4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-1H,4H-thieno3,2-dpyrimidine-7-carboxylic acid structure
2680868-19-1 structure
Product Name:4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-1H,4H-thieno3,2-dpyrimidine-7-carboxylic acid
CAS No:2680868-19-1
MF:C11H9N3O5S
MW:295.271260976791
CID:5635542
PubChem ID:165926475
Update Time:2025-08-03

4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-1H,4H-thieno3,2-dpyrimidine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-oxo-2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H,4H-thieno[3,2-d]pyrimidine-7-carboxylic acid
    • 2680868-19-1
    • EN300-28289230
    • 4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-1H,4H-thieno3,2-dpyrimidine-7-carboxylic acid
    • Inchi: 1S/C11H9N3O5S/c1-2-3-19-11(18)14-10-12-6-5(9(16)17)4-20-7(6)8(15)13-10/h2,4H,1,3H2,(H,16,17)(H2,12,13,14,15,18)
    • InChI Key: OHWFWISPMHXCNG-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)O)C2=C1C(NC(NC(=O)OCC=C)=N2)=O

Computed Properties

  • Exact Mass: 295.02629157g/mol
  • Monoisotopic Mass: 295.02629157g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 145Ų

4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-1H,4H-thieno3,2-dpyrimidine-7-carboxylic acid Pricemore >>

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Additional information on 4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-1H,4H-thieno3,2-dpyrimidine-7-carboxylic acid

Comprehensive Analysis of 4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-1H,4H-thieno[3,2-d]pyrimidine-7-carboxylic acid (CAS No. 2680868-19-1)

The compound 4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-1H,4H-thieno[3,2-d]pyrimidine-7-carboxylic acid (CAS No. 2680868-19-1) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thienopyrimidine core coupled with a carboxylic acid moiety, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to bioactive scaffolds.

In recent years, the demand for small-molecule therapeutics and precision agrochemicals has surged, driving interest in compounds like 4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-1H,4H-thieno[3,2-d]pyrimidine-7-carboxylic acid. Its CAS No. 2680868-19-1 is frequently searched in academic databases and patent literature, reflecting its relevance in medicinal chemistry and biochemical assays. The compound’s allyloxycarbonylamino group further enhances its reactivity, enabling diverse derivatization strategies for structure-activity relationship (SAR) studies.

One of the most compelling aspects of this compound is its potential role in addressing drug-resistant infections and chronic inflammatory diseases, topics currently dominating biomedical discussions. Its thienopyrimidine backbone is analogous to known ATP-competitive inhibitors, a feature highly sought after in cancer therapy and immunomodulation. Additionally, its carboxylic acid functionality allows for facile conjugation with other pharmacophores, making it a versatile building block for combinatorial chemistry.

From a synthetic perspective, 4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-1H,4H-thieno[3,2-d]pyrimidine-7-carboxylic acid exemplifies the convergence of green chemistry and high-yield methodologies. Recent advancements in microwave-assisted synthesis and flow chemistry have streamlined its production, reducing waste and improving scalability. These innovations align with the growing emphasis on sustainable pharmaceutical manufacturing, a key concern for regulatory agencies and industry stakeholders.

The compound’s physicochemical properties, such as its logP and aqueous solubility, are critical for its bioavailability and formulation development. Computational studies leveraging AI-driven molecular modeling have predicted favorable ADMET profiles, further bolstering its candidacy for preclinical trials. These insights are particularly valuable in the era of personalized medicine, where rapid lead optimization is essential.

In agrochemical applications, 4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-1H,4H-thieno[3,2-d]pyrimidine-7-carboxylic acid has shown promise as a plant growth regulator or pesticide intermediate. Its mode of action may involve interference with microbial signaling pathways, a hypothesis supported by its structural resemblance to natural quorum-sensing inhibitors. This aligns with the global push for eco-friendly crop protection solutions amid rising concerns over pesticide resistance.

In conclusion, 4-oxo-2-{(prop-2-en-1-yloxy)carbonylamino}-1H,4H-thieno[3,2-d]pyrimidine-7-carboxylic acid (CAS No. 2680868-19-1) represents a multifaceted compound with broad applicability across life sciences. Its integration into drug discovery pipelines and agrochemical innovation underscores its strategic importance. As research continues to unravel its full potential, this molecule is poised to contribute significantly to advancements in human health and agricultural sustainability.

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